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Compound of Interest

Compound Name: Biotin-Substance P

Cat. No.: B3030168 Get Quote

Essential Safety and Handling Guide for Biotin-
Substance P
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemical reagents. This guide outlines the essential personal

protective equipment (PPE), operational procedures, and disposal plans for Biotin-Substance
P, fostering a secure and compliant research environment.

While Biotin-Substance P is not classified as a hazardous substance under the 2012 OSHA

Hazard Communication Standard (29 CFR 1910.1200), adherence to standard laboratory

safety protocols is crucial to minimize exposure and ensure experimental integrity.[1]

Immediate Safety and Handling Precautions
Proper handling from receipt to disposal is critical. The primary concerns when handling

powdered chemical compounds are the inhalation of dust and contact with skin and eyes.[2]

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the most critical line of defense against potential

exposure.
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PPE Category
Specific
Recommendations

Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards.[2][3]

Protects eyes from airborne

powder particles and potential

splashes.[2][3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Gloves should be

inspected before use.[2][3]

Prevents direct skin contact

with the compound.[2][3]

Body Protection
A fully buttoned laboratory

coat.[2][3]

Protects skin and personal

clothing from contamination.[3]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. A NIOSH-certified

respirator may be necessary if

dust generation is significant or

ventilation is inadequate.[2][3]

Prevents inhalation of fine

powder particles.[2][3]

Foot Protection
Closed-toe shoes covering the

entire foot.[3]

Protects feet from spills and

falling objects.[3]

Physical and Chemical Properties
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Property Value

Physical State Solid[1]

Appearance No information available[1]

Odor No information available[1]

Melting Point/Range No data available[1]

Solubility Soluble in water[4]

Molecular Formula C10H16N2O3S (Biotin component)[4]

Molecular Weight 244.31 (Biotin component)[4]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Biotin-Substance P minimizes risks and ensures a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.[3]

Store in a tightly sealed container in a dry, cool, and well-ventilated place.[3][4]

Recommended storage is at -20°C.[3]

2. Handling and Preparation:

Handle the compound in a well-ventilated area, such as a chemical fume hood, to prevent

the formation and inhalation of dust.[2][3]

Ensure an eyewash station and safety shower are readily accessible.[2]

Before handling, confirm all necessary PPE is worn correctly.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.[2]

Keep containers tightly closed when not in use.[2]
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First-Aid Measures

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if symptoms occur.[1]

Inhalation: Remove to fresh air. Get medical attention if symptoms occur.[1]

Ingestion: Do NOT induce vomiting. Get medical attention.[4]

Disposal Plan
Proper disposal of Biotin-Substance P and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Biotin-Substance P powder in its original container or a clearly

labeled, sealed container for solid chemical waste.[2]

Contaminated disposable materials such as weigh boats, pipette tips, and gloves should

be collected in a designated, sealed plastic bag or container.[2]

Liquid Waste:

Solutions containing Biotin-Substance P should be collected in a dedicated, leak-proof,

and chemically resistant container.[2]

Labeling and Storage:

Clearly label all waste containers with the full chemical name and any other constituents.

Store waste in a designated, secure area away from incompatible materials.
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Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow
The following diagram illustrates a standard workflow for handling Biotin-Substance P in a

laboratory setting.
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Workflow for Handling Biotin-Substance P
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Caption: A workflow for the safe handling of Biotin-Substance P.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3030168?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAJ66653LB0&productDescription=BIOTIN-SUBSTANCE+P+5MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Biotin_sodium.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Biotin_slf.pdf
https://www.fishersci.com/store/msds?partNumber=BP2321&productDescription=BIOTIN+1GR&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b3030168#personal-protective-equipment-for-handling-biotin-substance-p
https://www.benchchem.com/product/b3030168#personal-protective-equipment-for-handling-biotin-substance-p
https://www.benchchem.com/product/b3030168#personal-protective-equipment-for-handling-biotin-substance-p
https://www.benchchem.com/product/b3030168#personal-protective-equipment-for-handling-biotin-substance-p
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3030168?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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